Cas no 2244086-39-1 (Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-)

• Product Name: Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-
• CAS No: 2244086-39-1
• MF: C₁₄H₈BrF₅O
• MW: 367.10874080658
• CID: 5223353
• Update Time: 2025-06-13

Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-

• Inchi： 1S/C14H8BrF5O/c1-7-2-3-9(15)6-12(7)21-13-10(16)4-8(5-11(13)17)14(18,19)20/h2-6H,1H3
• InChI Key： ILQNAJZANPANOG-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC(Br)=CC=C1C

Additional information on Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-

Comprehensive Overview of Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244086-39-1)

Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244086-39-1) is a fluorinated aromatic compound with a unique structural configuration. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and material science. Its molecular formula, C₁₅H₁₀BrF₅O, highlights the presence of multiple functional groups, including bromo, methylphenoxy, and trifluoromethyl substituents, which contribute to its diverse reactivity and applications.

The compound's structural complexity makes it a valuable building block for advanced chemical synthesis. Researchers are particularly interested in its potential as a precursor for fluorinated polymers and specialty chemicals. The incorporation of fluorine atoms enhances the compound's thermal stability and chemical resistance, making it suitable for high-performance applications. Additionally, the bromo and methylphenoxy groups offer sites for further functionalization, enabling the creation of tailored molecules for specific industrial needs.

In recent years, the demand for fluorinated compounds has surged due to their role in green chemistry and sustainable manufacturing. Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- aligns with these trends, as its derivatives are being explored for energy-efficient processes and eco-friendly materials. For instance, its potential use in organic electronics and photovoltaic cells has sparked interest among scientists aiming to develop next-generation renewable energy technologies.

The compound's CAS No. 2244086-39-1 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global markets. Its synthesis typically involves multi-step reactions, including halogenation, etherification, and fluorination, which require precise control to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structure and quality, meeting the stringent standards of pharmaceutical and industrial applications.

From a commercial perspective, Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- is supplied by specialized chemical manufacturers catering to research institutions and high-tech industries. Its pricing and availability are influenced by factors such as raw material costs, production scalability, and regional demand. As the compound gains traction in emerging fields like agrochemicals and biomedical research, stakeholders are closely monitoring its market dynamics and potential breakthroughs.

In conclusion, Benzene, 2-(5-bromo-2-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244086-39-1) represents a versatile and innovative chemical entity with broad applicability. Its unique properties and alignment with sustainability goals position it as a key player in the future of specialty chemicals and advanced materials. Ongoing research and development efforts are expected to unlock new possibilities, further solidifying its importance in modern science and industry.